1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene

• Molecular Formula: C9H10F2O2
• Molecular Weight: 188.17 g/mol
• IUPAC Name: 1-fluoro-3-(fluoromethyl)-2,5-dimethoxybenzene
• InChI: InChI=1S/C9H10F2O2/c1-12-7-3-6(5-10)9(13-2)8(11)4-7/h3-4H,5H2,1-2H3
• InChI Key: OCYLJHYGTCPLOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)OC)CF

Description

1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene is a fluorinated aromatic compound characterized by two methoxy groups at the 1- and 4-positions, a fluorine atom at the 2-position, and a fluoromethyl group at the 6-position. This substitution pattern creates a unique electronic and steric profile, making it a candidate for applications in agrochemicals, pharmaceuticals, or materials science.

Biological Activity

1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene is an organic compound notable for its unique structure, which includes a benzene ring substituted with two methoxy groups and two fluorine atoms. This configuration potentially influences its biological activity and applications in medicinal chemistry and materials science. Although specific biological activity data for this compound is limited, insights can be drawn from its structural analogs and the general properties of fluorinated compounds.

The molecular formula of 1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene is C10H10F2O2, with a molar mass of 188.17 g/mol. The presence of fluorine enhances metabolic stability and lipophilicity, which are critical factors in drug design and development.

Biological Activity Insights

While direct studies on the biological activity of 1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene are scarce, several related compounds have demonstrated significant biological interactions:

• Fluorinated Compounds : Compounds with fluorine substitutions often display enhanced bioactivity due to increased lipophilicity and metabolic stability. This characteristic can lead to improved binding affinities in biological systems .
• Methoxy Groups : The presence of methoxy groups can influence the electronic properties of the molecule, potentially enhancing its interaction with biological targets such as enzymes or receptors.

Comparative Analysis with Similar Compounds

A comparison of 1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene with structurally similar compounds highlights its unique features:

Compound Name	Molecular Formula	Key Differences
1,4-Dimethoxy-2-fluorobenzene	C9H11F O2	Lacks the fluoromethyl group; fewer reactive sites.
1,4-Dimethoxy-2-iodo-6-(fluoromethyl)benzene	C10H10I O2	Contains iodine instead of fluorine; different reactivity profile.
1,3-Dimethoxy-5-fluoro-2-(fluoromethyl)benzene	C10H10F O3	Different substitution pattern on the benzene ring; may exhibit different biological activities.

This table illustrates how the unique combination of both fluorine and methoxy groups in 1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene may contribute to its distinct reactivity and potential interactions with biological molecules.

Case Studies and Research Findings

Research into fluorinated compounds has shown promising results in various therapeutic areas:

• Inhibition Studies : Fluorinated derivatives have been explored as inhibitors for various enzymes. For instance, compounds similar in structure to 1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene have been evaluated for their ability to inhibit hypoxia-inducible factor (HIF) pathways, which are crucial in cancer biology .
• Stability Assessments : Studies indicate that while fluorinated compounds are generally stable, certain conditions can lead to decomposition. For example, a study noted that similar fluorinated compounds exhibited significant degradation at physiological pH over time . This highlights the importance of understanding stability when considering biological applications.
• Binding Affinity Evaluations : Inhibitors designed based on structural analogs have shown varying binding affinities to target proteins. For instance, high-resolution structures of ligand complexes revealed that modifications at specific positions could significantly alter binding characteristics .

Comparison with Similar Compounds

Substituent Effects on Bioactivity

Trifluoromethyl Pyridine Derivatives ():
Compounds like E18 and E27 in contain trifluoromethyl pyridine moieties linked to 1,3,4-oxadiazole rings. These derivatives exhibit strong insecticidal activity (e.g., LC₅₀ = 30.8–38.5 mg/L against Mythimna separata), attributed to electron-withdrawing fluorinated groups enhancing interaction with biological targets . In contrast, 1,4-dimethoxy-2-fluoro-6-(fluoromethyl)benzene lacks the oxadiazole ring but shares fluorinated substituents. The dimethoxy groups may reduce bioactivity compared to pyridine-based analogs due to increased steric bulk and electron donation, which could hinder target binding .

Fluorinated Benzimidazoles (): Compounds such as 6-(benzo[d][1,3]dioxol-5-yloxy)-5-fluoro-2-(substituted phenyl)-1H-benzo[d]imidazole (4a-f) incorporate fluorine and benzodioxole groups. These structures show enhanced metabolic stability due to fluorine’s electronegativity.

Physical and Chemical Properties

Property	1,4-Dimethoxy-2-fluoro-6-(fluoromethyl)benzene	Trifluoromethyl Pyridine Derivatives (E27)	Polyfluorinated Benzene ()
Electron Effects	Mixed (donor methoxy, acceptor F/CF₂)	Strongly electron-withdrawing (CF₃)	Strongly electron-withdrawing (OCF₃)
Lipophilicity (LogP)*	Estimated ~2.5–3.0	~3.5–4.0	~4.2–4.8
Synthetic Complexity	High (multiple substituents)	Moderate (modular oxadiazole synthesis)	Moderate (halogenation/fluorination)
Bioactivity (LC₅₀, mg/L)	Not reported	30.8 (E27 vs. M. separata)	Not applicable

*LogP estimates based on substituent contributions.